Cas no 68695-42-1 (Phosphoric acid, bis(1,1-dimethylethyl) 1-methylethyl ester)
68695-42-1 structure
Product Name:Phosphoric acid, bis(1,1-dimethylethyl) 1-methylethyl ester
CAS No:68695-42-1
MF:C11H25O4P
MW:252.287564992905
CID:392701
PubChem ID:12485752
Update Time:2025-04-19
Phosphoric acid, bis(1,1-dimethylethyl) 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Phosphoric acid, bis(1,1-dimethylethyl) 1-methylethyl ester
- ditert-butyl propan-2-yl phosphate
- phosphoric acid ditert-butyl isopropyl ester
- Di-tert-butyl propan-2-yl phosphate
- 68695-42-1
- DTXSID10500026
- SCHEMBL3815736
- di(tert-butyl) isopropyl phosphate
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- Inchi: 1S/C11H25O4P/c1-9(2)13-16(12,14-10(3,4)5)15-11(6,7)8/h9H,1-8H3
- InChI Key: MVPVFRLUYWSIBE-UHFFFAOYSA-N
- SMILES: P(=O)(OC(C)C)(OC(C)(C)C)OC(C)(C)C
Computed Properties
- Exact Mass: 252.14915
- Monoisotopic Mass: 252.14904627g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Phosphoric acid, bis(1,1-dimethylethyl) 1-methylethyl ester Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
68695-42-1 (Phosphoric acid, bis(1,1-dimethylethyl) 1-methylethyl ester) Related Products
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